Cas no 114748-68-4 (7-TFA-ap-7-Deaza-ddG)

• Product Name: 7-TFA-ap-7-Deaza-ddG
• CAS No: 114748-68-4
• MF: C₁₆H₁₆F₃N₅O₄
• MW: 399.324553489685
• CID: 2950190
• PubChem ID: 135577907
• Update Time: 2025-05-19

7-TFA-ap-7-Deaza-ddG Chemical and Physical Properties

Names and Identifiers

• 7-TFA-ap-7-Deaza-ddG
• 7-TFA-ap-7-Deaza-2',3'-dideoxyguanosine
• Acetamide, N-[3-[2-amino-4,7-dihydro-4-oxo-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-3H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-propyn-1-yl]-2,2,2-trifluoro-7-Deaza-2', 3'-dideoxy-7-[3-[(trifluoroacetyl)amino]
• N-[3-[2-Amino-4,7-dihydro-4-oxo-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-3H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-propyn-1-yl]-2,2,2-trifluoro-Acetamide
• N-[3-[2-Amino-4,7-dihydro-4-oxo-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-3H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-propyn-1-yl]-2,2,2-trifluoroacetamide
• N-(3-(2-Amino-7-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)prop-2-yn-1-yl)-2,2,2-trifluoroacetamide
• HY-138587
• N-[3-[2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]prop-2-ynyl]-2,2,2-trifluoroacetamide
• J-700295
• DA-49989
• N-(3-{2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-yn-1-yl)-2,2,2-trifluoroacetamide
• DTXSID701099942
• AC-32277
• CS-0159240
• 114748-68-4
• AKOS040756500

• Inchi： 1S/C16H16F3N5O4/c17-16(18,19)14(27)21-5-1-2-8-6-24(10-4-3-9(7-25)28-10)12-11(8)13(26)23-15(20)22-12/h6,9-10,25H,3-5,7H2,(H,21,27)(H3,20,22,23,26)/t9-,10+/m0/s1
• InChI Key： GMTOEMNRUPBIFY-VHSXEESVSA-N
• SMILES： FC(C(NCC#CC1C2C(NC(N)=NC=2N(C=1)[C@H]1CC[C@@H](CO)O1)=O)=O)(F)F

Computed Properties

• Exact Mass: 399.11543849g/mol
• Monoisotopic Mass: 399.11543849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: -0.4

Additional information on 7-TFA-ap-7-Deaza-ddG

Introduction to 7-TFA-ap-7-Deaza-ddG (CAS No. 114748-68-4)

7-TFA-ap-7-Deaza-ddG (CAS No. 114748-68-4) is a specialized compound that has garnered significant attention in the field of medicinal chemistry and molecular biology. This compound, formally known as 7-(2,2,2-trifluoroacetamido)-7-deazapurine-9-(2-deoxy-β-D-erythro-pentofuranosyl)guanine, is a modified nucleoside analog with unique structural and functional properties that make it a valuable tool in various research applications.

The 7-TFA-ap-7-Deaza-ddG molecule is derived from the 7-deazapurine framework, which is a structural analog of the purine base adenine. The introduction of the 2,2,2-trifluoroacetamido group at the 7-position and the deoxyribose sugar moiety imparts distinct characteristics to this compound. These modifications enhance its stability and alter its interactions with biological systems, making it particularly useful in studies involving nucleic acid metabolism and enzymatic processes.

Recent research has highlighted the potential of 7-TFA-ap-7-Deaza-ddG in several areas of biomedical science. One notable application is in the development of antiviral agents. Studies have shown that this compound can effectively inhibit viral replication by interfering with the viral RNA polymerase, a key enzyme involved in viral transcription and replication. This property makes 7-TFA-ap-7-Deaza-ddG a promising candidate for the treatment of viral infections, particularly those caused by RNA viruses such as influenza and hepatitis C.

In addition to its antiviral properties, 7-TFA-ap-7-Deaza-ddG has also been explored for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by disrupting DNA synthesis and repair mechanisms. The ability to selectively target cancer cells while minimizing toxicity to normal cells is a critical advantage in cancer therapy, and 7-TFA-ap-7-Deaza-ddG shows promise in this regard.

The structural modifications in 7-TFA-ap-7-Deaza-ddG also make it an excellent tool for studying nucleic acid-protein interactions. The 2,2,2-trifluoroacetamido group at the 7-position provides a unique handle for chemical modifications, allowing researchers to incorporate various functional groups or labels for detailed biochemical and biophysical studies. This versatility has led to its use in high-throughput screening assays and structure-function analyses of nucleic acid-binding proteins.

Furthermore, 7-TFA-ap-7-Deaza-ddG has been utilized in the development of novel diagnostic tools. Its unique spectral properties and stability under various conditions make it suitable for use in fluorescence-based assays and other analytical techniques. These applications have broadened its utility beyond basic research into clinical diagnostics and therapeutic monitoring.

The synthesis of 7-TFA-ap-7-Deaza-ddG involves a series of well-defined chemical reactions that ensure high purity and yield. The starting materials are readily available, and the synthetic route is robust and scalable, making it feasible for large-scale production. This accessibility has facilitated its widespread use in both academic and industrial settings.

In conclusion, 7-TFA-ap-7-Deaza-ddG (CAS No. 114748-68-4) is a versatile compound with significant potential in various areas of biomedical research. Its unique structural features and functional properties make it an invaluable tool for advancing our understanding of nucleic acid metabolism, viral replication, cancer biology, and more. As ongoing research continues to uncover new applications and mechanisms of action, 7-TFA-ap-7-Deaza-ddG is poised to play an increasingly important role in the development of innovative therapeutic strategies.